Cas no 1321893-52-0 ((2E)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile)

• Product Name: (2E)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile
• CAS No: 1321893-52-0
• MF: C₁₉H₁₃ClFN₃S
• MW: 369.843024969101
• CID: 5964634
• PubChem ID: 5800935
• Update Time: 2025-07-10

(2E)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile
• 2-Thiazoleacetonitrile, 4-(4-chlorophenyl)-α-[[(3-fluoro-4-methylphenyl)amino]methylene]-, (αE)-
• 1321893-52-0
• F0837-0404
• AKOS024601088
• (2E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(3-fluoro-4-methylphenyl)amino]prop-2-enenitrile
• (E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(3-fluoro-4-methylanilino)prop-2-enenitrile
• (E)-2-(4-(4-chlorophenyl)thiazol-2-yl)-3-((3-fluoro-4-methylphenyl)amino)acrylonitrile

• Inchi： 1S/C19H13ClFN3S/c1-12-2-7-16(8-17(12)21)23-10-14(9-22)19-24-18(11-25-19)13-3-5-15(20)6-4-13/h2-8,10-11,23H,1H3/b14-10+
• InChI Key： JUDCHNDOWXZNGU-GXDHUFHOSA-N
• SMILES： S1C=C(C2=CC=C(Cl)C=C2)N=C1/C(=C/NC1=CC=C(C)C(F)=C1)/C#N

Computed Properties

• Exact Mass: 369.0502745g/mol
• Monoisotopic Mass: 369.0502745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• Boiling Point: 517.8±60.0 °C(Predicted)
• pka: 0.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on (2E)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile

The Compound CAS No 1321893-52-0: A Comprehensive Overview

CAS No 1321893-52-0, also known as (2E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[3-fluoro-4-methylphenyl]aminoprop-2-enenitrile, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of a nitrile group and an amino group further adds to its functional diversity, making it a versatile molecule with potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a thiazole ring system substituted with a 4-chlorophenyl group at position 4. The thiazole ring is further connected to an amino group, which is attached to a propenenitrile moiety. This propenenitrile group is conjugated with an E-configured double bond, which imparts additional electronic properties to the molecule. The amino group itself is substituted with a 3-fluoro-4-methylphenyl group, introducing further complexity and functionality into the structure.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique combination of functional groups makes it an ideal candidate for exploring various biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. Researchers have also investigated its role in modulating cellular signaling pathways, which could be pivotal in developing novel therapeutic agents for chronic diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis typically begins with the preparation of the thiazole ring system, followed by the introduction of substituents at specific positions. The final step involves the formation of the propenenitrile moiety through appropriate condensation reactions. The synthesis pathway has been optimized in recent years to improve yield and reduce environmental impact.

The compound's physical properties are also noteworthy. It has a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical processes and formulations.

From an environmental standpoint, this compound has been subjected to extensive toxicity studies. Results indicate that it exhibits low acute toxicity in standard assays, suggesting that it may be safe for use in certain applications. However, long-term exposure studies are still required to fully assess its environmental impact.

In conclusion, CAS No 1321893-52-0 represents a significant advancement in organic chemistry due to its unique structure and potential applications. As research continues to uncover its full range of properties and functionalities, this compound is poised to play a key role in advancing various scientific disciplines.